Cas no 116069-80-8 ((3-Chloro-5-methylphenyl)methanol)

• Product Name: (3-Chloro-5-methylphenyl)methanol
• CAS No: 116069-80-8
• MF: C₈H₉ClO
• MW: 156.609461545944
• MDL: MFCD18393675
• CID: 2190493
• PubChem ID: 14033036
• Update Time: 2025-05-20

(3-Chloro-5-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methylbenzenemethanol
• (3-Chloro-5-methylphenyl)methanol
• E91511
• AKOS017516173
• AMISYWXDRZVKBF-UHFFFAOYSA-N
• MFCD18393675
• CS-0194835
• 116069-80-8
• Z1255386516
• EN300-131822
• SB85235
• REA06980
• DA-20277
• SCHEMBL10418174

• MDL： MFCD18393675
• Inchi： 1S/C8H9ClO/c1-6-2-7(5-10)4-8(9)3-6/h2-4,10H,5H2,1H3
• InChI Key： AMISYWXDRZVKBF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(CO)C=1

Computed Properties

• Exact Mass: 156.0341926g/mol
• Monoisotopic Mass: 156.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (3-Chloro-5-methylphenyl)methanol

Introduction to (3-Chloro-5-methylphenyl)methanol (CAS No. 116069-80-8)

(3-Chloro-5-methylphenyl)methanol, with the CAS number 116069-80-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a chloro and a methyl substituent on a phenyl ring with an attached methanol group, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex molecules.

The structural features of (3-Chloro-5-methylphenyl)methanol make it a versatile intermediate in the synthesis of various pharmacologically active agents. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring allows for diverse chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and functional group interconversions. These properties have made it a valuable reagent in the development of novel therapeutic agents.

Recent research has highlighted the utility of (3-Chloro-5-methylphenyl)methanol in the synthesis of bioactive molecules. For instance, studies have demonstrated its role in the preparation of antimicrobial agents and anticancer compounds. The chloro substituent on the phenyl ring can be readily displaced by various nucleophiles, enabling the introduction of diverse functional groups that are crucial for biological activity. Additionally, the methanol group provides a site for further derivatization, allowing chemists to tailor the molecular structure to specific pharmacological targets.

In particular, the compound has been explored as a precursor in the synthesis of tyrosine kinase inhibitors, which are widely used in the treatment of various cancers. The aromatic system of (3-Chloro-5-methylphenyl)methanol can be modified to incorporate pharmacophores that interact with specific binding sites on tyrosine kinases. This has led to the development of several promising candidates that are currently undergoing further investigation in clinical trials.

The methanol moiety in (3-Chloro-5-methylphenyl)methanol also plays a critical role in its reactivity. It can participate in various organic transformations, such as esterification, etherification, and oxidation reactions, providing multiple pathways for structural diversification. This flexibility has made it a preferred choice for medicinal chemists who are seeking to optimize lead compounds for drug development.

Moreover, the compound's stability under various reaction conditions makes it suitable for large-scale synthesis. This is particularly important in pharmaceutical manufacturing, where cost-effective and scalable synthetic routes are essential for commercial viability. The ability to produce (3-Chloro-5-methylphenyl)methanol with high yield and purity has been achieved through optimized synthetic protocols, ensuring its readiness for industrial applications.

The growing interest in (3-Chloro-5-methylphenyl)methanol is also driven by its potential in materials science. Researchers have explored its use as a precursor for functional polymers and coatings that exhibit unique properties such as enhanced durability and biodegradability. The aromatic ring and its substituents contribute to the formation of strong covalent bonds, making these materials suitable for high-performance applications.

In conclusion, (3-Chloro-5-methylphenyl)methanol (CAS No. 116069-80-8) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its structural features enable diverse chemical transformations, making it an invaluable intermediate in drug discovery and synthesis. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow further.